Cas no 954239-82-8 ( )

  structure
  structure
Product Name: 
CAS No:954239-82-8
MF:C8H5BrN2O2
MW:241.041500806808
MDL:MFCD09832209
CID:867523
PubChem ID:77134733
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-BENZOOXAZOLE-2-CARBOXYLIC ACID AMIDE
    • 954239-82-8
    • SB40261
    • FT-0732170
    • 4-Bromobenzo[d]oxazole-2-carboxamide
    • 4-BROMO-1,3-BENZOXAZOLE-2-CARBOXAMIDE
    •  
    • MDL： MFCD09832209
    • Inchi： 1S/C8H5BrN2O2/c9-4-2-1-3-5-6(4)11-8(13-5)7(10)12/h1-3H,(H2,10,12)
    • InChI Key： JJGRBARWZGIZLH-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2=C1N=C(C(N)=O)O2

Computed Properties

  • Exact Mass: 239.95344g/mol
  • Monoisotopic Mass: 239.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.1Ų

  Pricemore >>

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